![molecular formula C17H17N5O4S B2684271 N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide CAS No. 1048679-26-0](/img/structure/B2684271.png)
N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide
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Description
N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C17H17N5O4S and its molecular weight is 387.41. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antituberculosis Activity
Compounds with thiazole and oxazole moieties, such as those synthesized in various studies, have shown moderate antibacterial activity against a range of Gram-positive and Gram-negative bacteria, as well as antifungal activity against fungi and yeast. This suggests potential applications in developing new antimicrobial agents (Stanchev et al., 1999; Stanchev et al., 1999). Furthermore, derivatives of 1,3,4-thiadiazole, a related heterocycle, have been designed with the hope of exhibiting antibacterial and antifungal activities, emphasizing the therapeutic potential of such compounds (Ameen & Qasir, 2017).
Anticancer Activity
Research into thiazolidine derivatives has highlighted their potential as cardiotonic agents, suggesting a possible broader therapeutic application for structurally related compounds in cardiovascular diseases and possibly in oncology, given the interest in modifying the thiazolidine moiety for enhanced biological activity (Nate et al., 1987). Additionally, novel arylazothiazole disperse dyes containing selenium, designed for dyeing polyester fibers, exhibited in vitro screening of antioxidant, antitumor against Ehrlich ascites carcinoma cell line, and antimicrobial activities, suggesting their dual use as both industrial dyes and potential therapeutic agents (Khalifa et al., 2015).
Materials Science and Electrochromic Properties
The synthesis and study of polyamides with pendent carbazole groups have been undertaken, revealing their potential in materials science due to their solubility, thermal stability, photoluminescence, and electrochromic properties. These findings indicate the versatile applications of carbazole-containing compounds in creating smart materials and devices (Hsiao et al., 2013).
properties
IUPAC Name |
N-[4-[2-(4-carbamoylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-5-oxopyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O4S/c18-15(25)9-1-3-10(4-2-9)19-14(24)7-11-8-27-17(20-11)22-16(26)12-5-6-13(23)21-12/h1-4,8,12H,5-7H2,(H2,18,25)(H,19,24)(H,21,23)(H,20,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWDMEAOJKSPZGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC1C(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.